Cas no 59177-71-8 (N-benzyloctahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1))

• Product Name: N-benzyloctahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1)
• CAS No: 59177-71-8
• MF: C₁₇H₂₄ClN
• MW: 277.83216381073
• CID: 1616612
• PubChem ID: 64401
• Update Time: 2025-04-21

N-benzyloctahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-benzyloctahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1)
• N-Benzyl-4-protoadamantaneamine hydrochloride
• 59177-71-8
• DTXSID30974609
• N-Benzyloctahydro-1H-2,5-methanoinden-4-amine--hydrogen chloride (1/1)
• 2,5-Methanoindan-4-amine, hexahydro-N-benzyl-, hydrochloride

• Inchi： 1S/C17H23N.ClH/c1-2-4-12(5-3-1)11-18-17-15-7-6-14-8-13(9-15)10-16(14)17;/h1-5,13-18H,6-11H2;1H
• InChI Key： XLQYPQKYPOQYEU-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CC=1)C1C2CCC3CC(C2)CC31

Computed Properties

• Exact Mass: 277.15992
• Monoisotopic Mass: 277.159727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 358.8°C at 760 mmHg
• Flash Point: 177.5°C
• PSA: 12.03